Cas no 1807111-39-2 (2-Bromo-5-methyl-4-nitrobenzyl chloride)

• Product Name: 2-Bromo-5-methyl-4-nitrobenzyl chloride
• CAS No: 1807111-39-2
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• CID: 5006605
• Update Time: 2025-10-22

2-Bromo-5-methyl-4-nitrobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-methyl-4-nitrobenzyl chloride

• Inchi： 1S/C8H7BrClNO2/c1-5-2-6(4-10)7(9)3-8(5)11(12)13/h2-3H,4H2,1H3
• InChI Key： WKNYYMJRLJQQTE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C)C=C1CCl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8

Additional information on 2-Bromo-5-methyl-4-nitrobenzyl chloride

2-Bromo-5-methyl-4-nitrobenzyl Chloride (CAS No. 1807111-39-2)

The compound 2-Bromo-5-methyl-4-nitrobenzyl Chloride, identified by the CAS number 1807111-39-2, is a highly specialized organic compound with significant applications in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a bromine atom at the 2-position, a methyl group at the 5-position, and a nitro group at the 4-position on a benzyl chloride backbone. The combination of these substituents imparts distinctive chemical properties, making it a valuable intermediate in various synthetic processes.

Recent advancements in synthetic chemistry have highlighted the importance of 2-Bromo-5-methyl-4-nitrobenzyl Chloride as a versatile building block for constructing complex aromatic systems. Researchers have demonstrated its utility in the synthesis of heterocyclic compounds, which are critical components in pharmaceuticals and agrochemicals. For instance, studies published in leading journals such as Journal of Organic Chemistry and Chemical Communications have shown that this compound can be effectively employed in Suzuki-Miyaura coupling reactions, enabling the formation of biaryl structures with high efficiency.

The structural features of 2-Bromo-5-methyl-4-nitrobenzyl Chloride also make it an ideal candidate for exploring novel catalytic pathways. Its bromine atom serves as an excellent leaving group, facilitating nucleophilic substitution reactions under mild conditions. Moreover, the nitro group at the 4-position introduces electron-withdrawing effects, which can modulate the reactivity of the molecule in various transformations. This dual functionality has been exploited in the development of enantioselective catalysts for asymmetric synthesis, as reported in recent studies.

In terms of its physical properties, 2-Bromo-5-methyl-4-nitrobenzyl Chloride exhibits a melting point of approximately 85°C and is soluble in common organic solvents such as dichloromethane and THF. Its stability under standard storage conditions makes it suitable for large-scale synthesis and industrial applications. However, careful handling is recommended due to its sensitivity to moisture and light, which can lead to degradation over time.

The synthesis of 2-Bromo-5-methyl-4-nitrobenzyl Chloride typically involves a multi-step process that begins with the bromination of an aromatic ring followed by nitration and alkylation steps. Recent optimizations in these processes have significantly improved yields and reduced reaction times. For example, researchers have employed microwave-assisted synthesis techniques to achieve faster reaction rates while maintaining high purity levels.

In conclusion, 2-Bromo-5-methyl-4-nitrobenzyl Chloride (CAS No. 1807111-39-2) stands out as a crucial intermediate in modern organic chemistry. Its unique structure and reactivity make it indispensable for constructing complex molecules with potential applications in drug discovery, agrochemicals, and advanced materials. As research continues to uncover new synthetic pathways and applications for this compound, its role in chemical innovation is expected to grow further.